molecular formula C6H3ClN2O B6236594 3-chloro-5-hydroxypyridine-4-carbonitrile CAS No. 1256833-27-8

3-chloro-5-hydroxypyridine-4-carbonitrile

Cat. No. B6236594
CAS RN: 1256833-27-8
M. Wt: 154.6
InChI Key:
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Description

3-Chloro-5-hydroxypyridine-4-carbonitrile, also known as 3-Chloro-5-hydroxy-4-pyridinone or 3-Chloro-5-hydroxy-4-pyridinol, is an important organic compound used in the field of medicinal chemistry. It is a colorless, crystalline solid with a molecular weight of 173.57 g/mol and a melting point of 185-186°C. 3-Chloro-5-hydroxypyridine-4-carbonitrile has a wide range of applications in the fields of drug synthesis and biological research. This compound has been found to possess significant biological activity and is used in the synthesis of various therapeutic agents.

Safety and Hazards

3-Chloro-4-hydroxypyridine, a related compound, is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing its dust, fume, gas, mist, or vapors, and to use it only outdoors or in a well-ventilated area .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-hydroxypyridine-4-carbonitrile involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,5-dichloropyridine", "Sodium hydroxide", "Sodium cyanide", "Hydrogen peroxide", "Water", "Methanol", "Acetic acid" ], "Reaction": [ "Step 1: 2,5-dichloropyridine is reacted with sodium hydroxide in water to form 3,5-dichloropyridine.", "Step 2: 3,5-dichloropyridine is reacted with sodium cyanide in methanol to form 3-cyano-5-chloropyridine.", "Step 3: 3-cyano-5-chloropyridine is reacted with hydrogen peroxide in acetic acid to form 3-cyano-5-hydroxypyridine.", "Step 4: 3-cyano-5-hydroxypyridine is reacted with thionyl chloride in methanol to form 3-chloro-5-hydroxypyridine-4-carbonitrile." ] }

CAS RN

1256833-27-8

Product Name

3-chloro-5-hydroxypyridine-4-carbonitrile

Molecular Formula

C6H3ClN2O

Molecular Weight

154.6

Purity

95

Origin of Product

United States

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